Cas no 146941-96-0 (1H-Indazole-1-carboxylicacid, 3-(methylamino)-, methyl ester)

• Product Name: 1H-Indazole-1-carboxylicacid, 3-(methylamino)-, methyl ester
• CAS No: 146941-96-0
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 100967
• PubChem ID: 21609270
• Update Time: 2025-04-18

1H-Indazole-1-carboxylicacid, 3-(methylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylicacid, 3-(methylamino)-, methyl ester
• 1H-Indazole-1-carboxylicacid,3-(methylamino)-,methylester(9CI)
• 146941-96-0
• methyl 3-(methylamino)-1H-indazole-1-carboxylate
• 3-methylamino-1H-indazole-1-carboxylic acid methyl ester
• METHYL 3-(METHYLAMINO)INDAZOLE-1-CARBOXYLATE
• methyl3-(methylamino)-1H-indazole-1-carboxylate

• Inchi： 1S/C10H11N3O2/c1-11-9-7-5-3-4-6-8(7)13(12-9)10(14)15-2/h3-6H,1-2H3,(H,11,12)
• InChI Key： PNEMSSZWQVJJHF-UHFFFAOYSA-N
• SMILES： O(C)C(N1C2C=CC=CC=2C(NC)=N1)=O

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 56.15